Cas no 2959-43-5 (4,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine)

• Product Name: 4,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine
• CAS No: 2959-43-5
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5730154
• PubChem ID: 43395848
• Update Time: 2023-10-31

4,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12410776
• AKOS009106515
• starbld0036846
• N-Isopropyl-4,6-dimethylpyrimidin-2-amine
• 4,6-dimethyl-N-(propan-2-yl)pyrimidin-2-amine
• 2959-43-5
• 4,6-dimethyl-N-propan-2-ylpyrimidin-2-amine
• F8882-1952
• 2-Pyrimidinamine, 4,6-dimethyl-N-(1-methylethyl)-

• Inchi： 1S/C9H15N3/c1-6(2)10-9-11-7(3)5-8(4)12-9/h5-6H,1-4H3,(H,10,11,12)
• InChI Key： BNNIVICOKAFRJE-UHFFFAOYSA-N
• SMILES： N(C1N=C(C)C=C(C)N=1)C(C)C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 112 °C(Press: 12 Torr)
• pka: 5.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives